Cas no 15533-50-3 (1,3-Isobenzofurandione,4-(methylthio)-)

• Product Name: 1,3-Isobenzofurandione,4-(methylthio)-
• CAS No: 15533-50-3
• MF: C₉H₆O₃S
• MW: 194.207141399384
• CID: 121041
• PubChem ID: 45117229
• Update Time: 2025-04-18

1,3-Isobenzofurandione,4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione,4-(methylthio)-
• 1,3-Isobenzofurandione,4-(methylthio)-(9CI)
• 15533-50-3
• 4-(Methylthio)isobenzofuran-1,3-dione
• 3-methylmercaptophthalic anhydride
• SCHEMBL11387500

• Inchi： 1S/C9H6O3S/c1-13-6-4-2-3-5-7(6)9(11)12-8(5)10/h2-4H,1H3
• InChI Key： AIAMGLZOOVRAML-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC2C(=O)OC(C=21)=O

Computed Properties

• Exact Mass: 194.00378
• Monoisotopic Mass: 194.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7A^2
• XLogP3: 1.8

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones Phthalic anhydrides